Cas no 1314325-30-8 ((R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 1314325-30-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5582153
• PubChem ID: 53469669
• Update Time: 2025-11-05

(R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(2-pyridinyl)-, 1,1-dimethylethyl ester, (2R)-
• TERT-BUTYL (R)-2-(PYRIDIN-2-YL)PYRROLIDINE-1-CARBOXYLATE
• TERT-BUTYL(R)-2-(PYRIDIN-2-YL)PYRROLIDINE-1-CARBOXYLATE
• Y13399
• 1314325-30-8

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-10-6-8-12(16)11-7-4-5-9-15-11/h4-5,7,9,12H,6,8,10H2,1-3H3/t12-/m1/s1
• InChI Key： RCNKTIGWJSTZEE-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H]1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 360.4±35.0 °C(Predicted)
• pka: 5.09±0.19(Predicted)

Additional information on (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1314325-30-8)

(R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate (CAS No. 1314325-30-8) is a chiral pyrrolidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a pyridine ring and a pyrrolidine scaffold, making it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, a critical factor for researchers optimizing reaction yields.

The growing demand for chiral building blocks in asymmetric synthesis has propelled interest in compounds like (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate. Recent trends in AI-driven drug design and high-throughput screening have highlighted its relevance, as computational models frequently identify pyrrolidine derivatives as potential pharmacophores. Searches for "pyrrolidine-based drug candidates 2024" or "Boc-protected chiral amines" reflect this compound's significance in modern medicinal chemistry.

From a synthetic perspective, 1314325-30-8 serves as a precursor for N-heterocyclic compounds, which dominate approximately 60% of FDA-approved small-molecule drugs. Its pyridyl-pyrrolidine structure aligns with current industry focus on fragment-based drug discovery, where modular assembly of functional groups accelerates lead optimization. Researchers frequently inquire about "scalable synthesis of (R)-pyrrolidine derivatives" or "chiral auxiliaries for asymmetric catalysis," underscoring its practical applications.

Quality control of CAS 1314325-30-8 typically involves HPLC chiral separation to ensure enantiomeric purity >99%, a critical parameter for biological activity. The compound's logP value and hydrogen bond acceptors make it a subject in "Lipinski's rule of five" discussions, particularly for oral drug development. Analytical techniques like LC-MS and NMR are essential for characterizing this material, as evidenced by frequent searches for "NMR spectra of pyridyl-pyrrolidine compounds."

In the context of green chemistry, solvent selection for (R)-tert-butyl 2-(pyridin-2-yl)pyrrolidine-1-carboxylate synthesis has gained attention, with trends favoring biodegradable solvents over traditional dichloromethane. Patent analyses reveal its use in proteolysis-targeting chimeras (PROTACs), connecting it to the booming targeted protein degradation field. Queries such as "PROTAC linker chemistry 2024" often intersect with this compound's applications.

Storage recommendations for 1314325-30-8 emphasize protection from moisture (desiccated at 2-8°C) due to the Boc group's sensitivity to hydrolysis. This stability consideration becomes crucial when addressing "long-term storage of nitrogen heterocycles" – a common concern among inventory managers. The compound's crystalline form (when available) also attracts formulation scientists investigating "polymorphism in API intermediates."

Emerging applications include its potential as a ligand in transition metal catalysis, particularly for C-H activation reactions gaining traction in synthetic methodology papers. The pyridine nitrogen offers coordination sites, making it valuable for researchers exploring "non-palladium coupling catalysts." Such versatility ensures CAS 1314325-30-8 remains pertinent across multiple chemistry subdisciplines.